Cas no 922886-90-6 (2-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide)

• Product Name: 2-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide
• CAS No: 922886-90-6
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 5363672
• Update Time: 2025-06-10

2-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[3-(2-oxopyrrolidin-1-yl)phenyl]propanamide
• 2-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide

• Inchi： 1S/C14H18N2O2/c1-10(2)14(18)15-11-5-3-6-12(9-11)16-8-4-7-13(16)17/h3,5-6,9-10H,4,7-8H2,1-2H3,(H,15,18)
• InChI Key： IDACVANGECPYCJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2CCCC2=O)=C1)(=O)C(C)C

Additional information on 2-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide

Introduction to 2-Methyl-N-3-(2-Oxopyrrolidin-1-yl)phenylpropanamide (CAS No. 922886-90-6)

2-Methyl-N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide (CAS No. 922886-90-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanamide with a unique structural configuration that includes a methyl group, a phenyl ring, and a pyrrolidinone moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The pyrrolidinone moiety in 2-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide is known for its ability to form stable complexes with metal ions, which can be leveraged in the design of metalloprotein inhibitors. This property has been explored in several recent studies, where the compound has shown potential as a scaffold for developing inhibitors of metalloenzymes involved in various diseases, including cancer and neurodegenerative disorders.

In addition to its structural features, 2-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide has been investigated for its pharmacological activities. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and analgesic effects. The mechanism of action is believed to involve the modulation of inflammatory cytokines and the inhibition of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response.

Furthermore, 2-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide has shown promise in preclinical studies as a potential treatment for pain management. A study conducted by researchers at the University of California found that this compound effectively reduced pain sensitivity in animal models without causing significant side effects. The results suggest that it could be a safer alternative to traditional analgesics, which often have adverse effects such as gastrointestinal irritation and addiction.

The methyl group and phenyl ring in the structure of 2-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide contribute to its lipophilicity, which enhances its ability to cross biological membranes and reach target sites within cells. This property is crucial for drugs designed to act on intracellular targets, such as receptors or enzymes involved in signal transduction pathways.

Recent advancements in computational chemistry have also facilitated the optimization of 2-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide for improved pharmacokinetic properties. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic properties of the compound, guiding the design of more potent and selective derivatives.

In conclusion, 2-methyl-N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide (CAS No. 922886-90-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential benefits and optimize its properties for clinical use.